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Compound of Interest

Compound Name: Lanost-9(11)-ene-3,23-dione

Cat. No.: B15239072 Get Quote

A Technical Overview of Lanost-9(11)-ene-3,23-dione: Identification and Characterization

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development interested in the steroidal compound Lanost-9(11)-ene-3,23-dione. This

document outlines the available chemical identification information for this molecule.

Chemical Identity
Precise identification of a chemical compound is fundamental for all research and development

activities. This section provides the formal nomenclature and a key identifier for Lanost-9(11)-
ene-3,23-dione.

Identifier Value

IUPAC Name

(8S,10S,13R,14S,17R)-4,4,10,13,14-

pentamethyl-17-[(2R)-6-methyl-4-oxoheptan-2-

yl]-1,2,5,6,7,8,12,15,16,17-

decahydrocyclopenta[a]phenanthren-3-one

CAS Number
Information not currently available in public

databases.
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Current Status of Technical Data
A comprehensive search of scientific literature and chemical databases reveals a significant

lack of published data for Lanost-9(11)-ene-3,23-dione. At present, there is no readily

available information regarding its biological activity, experimental protocols for its synthesis or

analysis, or its involvement in any signaling pathways.

The absence of a registered CAS (Chemical Abstracts Service) number further indicates that

this compound is likely not commercially available and has not been the subject of significant

academic or industrial research.

Logical Workflow for Future Investigation
For researchers interested in exploring the potential of Lanost-9(11)-ene-3,23-dione, a logical

workflow for investigation would be as follows. This process outlines the foundational steps

required to characterize a novel compound.
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Caption: A logical workflow for the characterization and development of a novel chemical entity.

This guide will be updated as new information regarding Lanost-9(11)-ene-3,23-dione
becomes available in the public domain. The scientific community is encouraged to publish

findings on this and other novel compounds to advance the field of drug discovery and

development.
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To cite this document: BenchChem. [Lanost-9(11)-ene-3,23-dione CAS number and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15239072#lanost-9-11-ene-3-23-dione-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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